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Compound of Interest

Compound Name: Lunresertib

CAS No.: 2719793-90-3

Cat. No.: B10830186

Get Quote

Application Notes and Protocols for RP-6306
For Researchers, Scientists, and Drug Development Professionals

Introduction
RP-6306, also known as lunresertib, is a potent, selective, and orally bioavailable inhibitor of

Protein Kinase, Membrane Associated Tyrosine/Threonine 1 (PKMYT1) with an IC50 of

approximately 3.1 to 14 nM[1][2][3][4][5]. It has shown significant anti-tumor activity in

preclinical models, particularly in cancers with CCNE1 amplification[6]. These application notes

provide detailed information on the solubility, stability, and handling of RP-6306 for laboratory

use, along with protocols for solution preparation and a summary of its mechanism of action.
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Property Value Reference

Molecular Formula C18H20N4O2 [1][2][5]

Molecular Weight 324.38 g/mol [1][2][5]

CAS Number 2719793-90-3 [1][3]

Appearance
Off-white to gray or yellow

solid
[1][3]

Solubility Data
The solubility of RP-6306 has been determined in various common laboratory solvents. It is

crucial to use fresh, anhydrous DMSO as its hygroscopic nature can significantly reduce the

solubility of the compound[1][4]. Sonication or gentle heating may be required to achieve

complete dissolution[1][3].

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 32.44 - 67.3 mg/mL 100 - 207.47 mM

Use of newly opened,

moisture-free DMSO

is recommended.

Ultrasonic assistance

may be needed.[1][3]

[4][5]

Ethanol 4 mg/mL ~12.33 mM [4]

0.1N HCl (aq) Soluble Not specified [2]

Water Insoluble Insoluble [4]

Stability and Storage
Proper storage of RP-6306 is essential to maintain its integrity and activity.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years

Keep away from direct

sunlight and moisture.

[1][3][4]

4°C 2 years [1]

In Solvent (Stock

Solution)
-80°C 6 months - 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3][4]

-20°C 1 month [1][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use
Materials:

RP-6306 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Accurately weigh the desired amount of RP-6306 powder. For 1 mg of RP-6306 (MW:

324.38), the required volume of DMSO for a 10 mM solution is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
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Volume (µL) = (0.001 g / 324.38 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 308.3 µL

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the RP-6306

powder.

Vortex the solution thoroughly to aid dissolution.

If precipitation is observed, sonicate the solution in a water bath for several minutes until the

solution is clear[1][3].

Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for up to one year or at -20°C for up to one month[1][4].

Protocol 2: Formulation for In Vivo Oral Administration
Several formulations have been reported for in vivo studies. Below are two common examples.

It is recommended to prepare these formulations freshly on the day of use[1].

Formulation A: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[3]

Materials:

RP-6306 DMSO stock solution (e.g., 20 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure (for a final concentration of 2 mg/mL):

Prepare a stock solution of RP-6306 in DMSO (e.g., 20 mg/mL).

To prepare 1 mL of the final formulation, add the solvents sequentially:
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Add 100 µL of the 20 mg/mL RP-6306 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until clear.

Add 450 µL of saline to reach the final volume of 1 mL.

Vortex the final solution. Use sonication if necessary to ensure homogeneity[3]. The final

concentration will be 2 mg/mL.

Formulation B: 0.5% Methylcellulose[6][7]

Materials:

RP-6306 powder

Methylcellulose

Sterile water

Stir plate and stir bar

Procedure:

Prepare a 0.5% (w/v) methylcellulose solution in sterile water. This may require heating

and/or stirring for an extended period to fully dissolve.

Suspend the required amount of RP-6306 powder directly into the 0.5% methylcellulose

vehicle.

Stir the suspension continuously to ensure uniformity before and during administration. This

formulation was used for oral administration in preclinical xenograft models[6][7].

Mechanism of Action and Signaling Pathway
RP-6306 is a selective inhibitor of PKMYT1, a kinase that negatively regulates CDK1 by

phosphorylating it on Threonine 14 (Thr14)[6]. In cancer cells with high levels of Cyclin E1

(CCNE1), there is an increased reliance on the G2/M checkpoint, which is controlled by the
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WEE1 and PKMYT1 kinases. Inhibition of PKMYT1 by RP-6306 in these cells leads to the

unscheduled activation of CDK1. This premature entry into mitosis while the cells are still

undergoing DNA synthesis results in mitotic catastrophe and cell death, a concept known as

synthetic lethality[6].
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Caption: Signaling pathway of RP-6306 in CCNE1-amplified cells.

Experimental Workflow Visualization
The following diagram outlines a general workflow for preparing and testing RP-6306 in the

laboratory.
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In Vitro Studies In Vivo Studies

Start: RP-6306 Powder

1. Weigh Powder
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7b. Monitor Efficacy
& Tolerability
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Caption: General laboratory workflow for RP-6306 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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